Cas no 2171863-63-9 (1-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid)

• Product Name: 1-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid
• CAS No: 2171863-63-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6023188
• PubChem ID: 165576768
• Update Time: 2025-06-28

1-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid
• EN300-1570685
• EN300-1559850
• 1-[N-methyl4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclopropane-1-carboxylic acid
• 2171863-63-9
• 1-[N-methyl(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclopropane-1-carboxylic acid
• 1-[N-methyl(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclopropane-1-carboxylic acid
• EN300-1560025
• 2171188-42-2
• 2171282-17-8

• Inchi： 1S/C27H30N2O5/c1-29(27(14-15-27)25(31)32)24(30)17-10-12-18(13-11-17)28-26(33)34-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23H,10-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： NCUALOBVBMIPOS-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N(C)C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-N-methyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid (CAS No. 2171863-63-9)

The compound 1-N-methyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid (CAS No. 2171863-63-9) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclohexane backbone, and a cyclopropane carboxylic acid moiety, is widely utilized in peptide synthesis and drug development. Its unique properties make it a valuable intermediate for constructing complex bioactive molecules, particularly in the field of targeted drug delivery and protease inhibition.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers are increasingly focusing on optimizing synthetic routes to enhance yield and purity, addressing challenges such as racemization and side-chain protection. The incorporation of the cyclopropane ring in its structure is particularly noteworthy, as this motif is known to improve metabolic stability and bioavailability in drug candidates—a hot topic in medicinal chemistry forums and AI-driven drug discovery platforms.

From an SEO perspective, users frequently search for terms like "Fmoc-amino acid applications", "CAS 2171863-63-9 supplier", or "cyclopropane derivatives in drug design". These queries reflect the growing interest in niche chemical intermediates for bioconjugation and peptide therapeutics. The compound’s compatibility with automated synthesizers and its role in generating peptide libraries further align with trends in high-throughput screening (HTS) and combinatorial chemistry.

Another key application of 1-N-methyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid lies in its potential for biomaterial engineering. The Fmoc group enables precise control over molecular self-assembly, a property exploited in developing hydrogels for tissue engineering—a trending topic in regenerative medicine. This dual utility in both pharmaceuticals and biomaterials underscores its versatility, making it a frequent subject in peer-reviewed journals and patent filings.

Quality control and analytical characterization of this compound involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure compliance with stringent regulatory standards for GMP-grade intermediates, a critical concern for manufacturers catering to the biopharmaceutical industry. Discussions around scalable synthesis and green chemistry alternatives for such compounds are also gaining traction, reflecting broader sustainability goals in chemical production.

In summary, CAS 2171863-63-9 represents a convergence of cutting-edge chemical innovation and practical applications. Its structural complexity and functional adaptability position it at the forefront of research in peptide-based therapeutics, drug formulation, and advanced biomaterials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing challenges in precision medicine and biocompatible material design.